Cas no 2172597-11-2 (4,4-difluoro-1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol)

4,4-Difluoro-1-[1-(hydroxymethyl)cyclohexyl]cyclohexan-1-ol is a fluorinated cyclohexane derivative characterized by its unique structural features, including two fluorine atoms and two hydroxyl groups. The presence of fluorine enhances the compound's stability and influences its electronic properties, making it potentially valuable for applications in medicinal chemistry and material science. The hydroxyl groups provide reactive sites for further functionalization, enabling its use as a versatile intermediate in synthetic pathways. Its rigid cyclohexyl backbone contributes to stereochemical control in reactions. This compound may be of interest for researchers exploring fluorinated building blocks or probing structure-activity relationships in drug design.
4,4-difluoro-1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol structure
2172597-11-2 structure
Product Name:4,4-difluoro-1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol
CAS No:2172597-11-2
MF:C13H22F2O2
MW:248.309391498566
CID:6307919
PubChem ID:165600695
Update Time:2025-08-05

4,4-difluoro-1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol
    • 2172597-11-2
    • EN300-1632768
    • 4,4-difluoro-1-[1-(hydroxymethyl)cyclohexyl]cyclohexan-1-ol
    • Inchi: 1S/C13H22F2O2/c14-13(15)8-6-12(17,7-9-13)11(10-16)4-2-1-3-5-11/h16-17H,1-10H2
    • InChI Key: AKQAESGUZDBSAW-UHFFFAOYSA-N
    • SMILES: FC1(CCC(CC1)(C1(CO)CCCCC1)O)F

Computed Properties

  • Exact Mass: 248.15878626g/mol
  • Monoisotopic Mass: 248.15878626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 40.5Ų

4,4-difluoro-1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol Pricemore >>

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4,4-difluoro-1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol Related Literature

Additional information on 4,4-difluoro-1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol

Professional Introduction to 4,4-Difluoro-1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol (CAS No. 2172597-11-2)

4,4-Difluoro-1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2172597-11-2, belongs to a class of molecules that exhibit promising characteristics for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of 4,4-Difluoro-1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol consists of a cyclohexane backbone with fluorine substituents and a hydroxymethyl group, which contributes to its distinct chemical behavior. The presence of fluorine atoms introduces electron-withdrawing effects, influencing the compound's reactivity and stability. This feature makes it a valuable candidate for further exploration in synthetic chemistry and drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. Studies have shown that the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of molecules, making them more suitable for therapeutic applications. The compound's dual functionality, with both hydroxymethyl and fluoro groups, positions it as a versatile building block for the synthesis of more complex molecules.

Research in the field of medicinal chemistry has highlighted the potential of 4,4-Difluoro-1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol as a precursor for the development of new drugs targeting various diseases. Its unique structural features suggest that it could be incorporated into drug candidates designed to interact with specific biological targets. For instance, the hydroxymethyl group can serve as a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic needs.

The compound's stability under different conditions makes it an attractive choice for industrial applications as well. Fluorinated compounds are known for their resistance to degradation, which can extend the shelf life of products containing these molecules. This characteristic is particularly important in pharmaceuticals, where product longevity is crucial for maintaining efficacy and safety.

Advances in computational chemistry have also facilitated the study of 4,4-Difluoro-1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol. Molecular modeling techniques allow researchers to predict how this compound might behave in different environments and how it could interact with biological systems. These predictions are invaluable for guiding experimental design and optimizing synthetic routes.

The potential applications of this compound extend beyond pharmaceuticals. In materials science, fluorinated molecules are used to develop advanced polymers and coatings that exhibit superior thermal and chemical resistance. The unique properties of 4,4-Difluoro-1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol make it a promising candidate for such innovations.

In conclusion, 4,4-Difluoro-1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol represents a significant advancement in chemical research with its distinctive structure and versatile applications. Its potential in drug development, material science, and other fields underscores the importance of continued exploration and innovation in this area. As research progresses, we can expect to see even more exciting developments involving this compound and its derivatives.

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